Cas no 54263-82-0 (3-dimethylaminobenzoyl chloride, 95)

• Product Name: 3-dimethylaminobenzoyl chloride, 95
• CAS No: 54263-82-0
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 940349
• PubChem ID: 7010342
• Update Time: 2025-04-19

3-dimethylaminobenzoyl chloride, 95 Chemical and Physical Properties

Names and Identifiers

• 3-dimethylaminobenzoyl chloride, 95
• 3-(Dimethylamino)benzoyl chloride
• 3-dimethylaminobenzoyl chloride
• 3-dimethylamino-benzoyl chloride
• DTXSID30426633
• 54263-82-0
• m-dimethylaminobenzoyl chloride
• Benzoyl chloride, 3-(dimethylamino)-
• CUECQYFYMGJLJD-UHFFFAOYSA-N
• AKOS009159301
• SCHEMBL220517
• BP-10206

• Inchi： 1S/C9H10ClNO/c1-11(2)8-5-3-4-7(6-8)9(10)12/h3-6H,1-2H3
• InChI Key： CUECQYFYMGJLJD-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)N(C)C)=O

Computed Properties

• Exact Mass: 183.0452
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

3-dimethylaminobenzoyl chloride, 95 Security Information

• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45